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Compound of Interest

Compound Name: 2-Aminobutane carbonate

Cat. No.: B15178581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview based on available data for 2-

aminobutane and general chemical principles. "2-Aminobutane carbonate" is the salt formed

from 2-aminobutane and carbonic acid. As such, a specific CAS number for this salt is not

readily available. The safety and handling information provided is primarily based on the

properties of the parent amine, 2-aminobutane.

Chemical Identification and Properties
2-Aminobutane, also known as sec-butylamine, is a chiral amine that exists as two

enantiomers, (R)- and (S)-, as well as a racemic mixture. The carbonate salt is formed by the

reaction of 2-aminobutane with carbonic acid.

CAS Numbers of 2-Aminobutane Isomers:

Isomer/Mixture CAS Number

(±)-2-Aminobutane (racemic) 13952-84-6[1]

(R)-(-)-2-Aminobutane 13250-12-9[2]

(S)-(+)-2-Aminobutane 513-49-5[3]

Physicochemical Properties of (±)-2-Aminobutane:
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Property Value

Molecular Formula C4H11N[1]

Molecular Weight 73.14 g/mol [2]

Appearance
Colorless liquid with an ammonia-like or fishy

odor[4]

Boiling Point 63 °C (145.4 °F)[1]

Melting Point -104 °C[4]

Flash Point -19 °C (-2.2 °F)[1]

Density 0.724 g/mL at 25 °C[5]

Solubility Miscible in water[4]

Vapor Pressure 180 hPa at 20 °C[1]

Autoignition Temperature 355 °C (671 °F)[1]

Safety and Hazard Information for (±)-2-
Aminobutane
The primary hazards associated with 2-aminobutane carbonate will be driven by the

characteristics of 2-aminobutane, which is a highly flammable, corrosive, and toxic substance.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 1A
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-term

Hazard

1
H410: Very toxic to aquatic life

with long lasting effects

Personal Protective Equipment (PPE) and Handling:
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Exposure Route
Recommended PPE and Handling
Precautions

Inhalation

Use only outdoors or in a well-ventilated area. In

case of insufficient ventilation, wear suitable

respiratory equipment.

Skin

Wear protective gloves and clothing. Wash skin

thoroughly after handling. Take off immediately

all contaminated clothing and wash it before

reuse[1].

Eyes
Wear eye and face protection, such as safety

glasses with side-shields or goggles.

General Handling

Keep away from heat, sparks, open flames, and

hot surfaces. No smoking. Keep container tightly

closed. Ground/bond container and receiving

equipment. Use explosion-proof

electrical/ventilating/lighting equipment. Use

only non-sparking tools. Take precautionary

measures against static discharge.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Immediately

call a POISON CENTER or doctor/physician[1].

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Immediately call a

POISON CENTER or doctor/physician[1].

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician[1].

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or

doctor/physician[1].

Experimental Protocols
Proposed Synthesis of 2-Aminobutane Carbonate:

This is a general protocol for the in-situ formation of 2-aminobutane carbonate.

Objective: To prepare a solution of 2-aminobutane carbonate from 2-aminobutane and a

carbonate source.

Materials:

(±)-2-Aminobutane (or an enantiomerically pure form)

Deionized water, ethanol, or other suitable solvent

Dry ice (solid carbon dioxide) or sodium bicarbonate

Stir plate and stir bar

Beaker or flask

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA13014&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13014&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13014&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13014&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15178581?utm_src=pdf-body
https://www.benchchem.com/product/b15178581?utm_src=pdf-body
https://www.benchchem.com/product/b15178581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pH meter or pH indicator strips

Procedure:

In a well-ventilated fume hood, dissolve a known concentration of 2-aminobutane in the

chosen solvent in a beaker or flask with a stir bar.

Cool the solution in an ice bath, as the reaction of an amine with an acid is exothermic.

Slowly add small pieces of dry ice to the stirring solution. Carbon dioxide gas will sublime

and dissolve in the solvent to form carbonic acid, which will then react with the 2-

aminobutane. Alternatively, a stoichiometric amount of sodium bicarbonate can be added

portion-wise.

Monitor the pH of the solution. The initial basic solution of 2-aminobutane will become more

neutral as the carbonate salt is formed.

Continue adding the carbonate source until the desired pH or stoichiometric equivalence is

reached.

The resulting solution contains 2-aminobutane carbonate.

Note: This procedure describes the formation of the salt in solution. Isolation of a solid 2-
aminobutane carbonate salt may require evaporation of the solvent, though the salt may be

hygroscopic and difficult to handle.

Logical Relationships and Pathways
The formation of 2-aminobutane carbonate is a straightforward acid-base reaction. The

following diagram illustrates this relationship.
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Caption: Formation of 2-Aminobutane Carbonate.

The dissociation of 2-aminobutane carbonate in an aqueous solution is an equilibrium

process, as depicted below.
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Caption: Dissociation of 2-Aminobutane Carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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